![molecular formula C17H20N2O2 B2542463 3-[(1-Cyclobutylaziridin-2-yl)methoxy]-8-methoxyquinoline CAS No. 2411278-61-8](/img/structure/B2542463.png)
3-[(1-Cyclobutylaziridin-2-yl)methoxy]-8-methoxyquinoline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of this compound involves a copper (I)-catalyzed azide-alkyne [3+2] dipolar cycloaddition reaction (CuAAC) . This strategy combines the azide and alkyne functional groups to form the desired quinoline-triazole hybrid. The resulting compound is a molecular scaffold that can be further modified for drug development .
Molecular Structure Analysis
The molecular structure of 3-[(1-Cyclobutylaziridin-2-yl)methoxy]-8-methoxyquinoline consists of a quinoline core with an attached methoxy group at position 8. Additionally, a cyclobutylaziridine moiety is linked to the quinoline via an ether bridge. The presence of the aziridine ring introduces structural rigidity and potentially influences its biological activity .
Chemical Reactions Analysis
While specific chemical reactions involving this compound may vary, its reactivity likely stems from the quinoline ring and the aziridine group. Researchers explore its potential as a precursor for further transformations or as a building block for drug design. Investigating its reactivity with various nucleophiles and electrophiles is crucial for understanding its synthetic versatility .
Properties
IUPAC Name |
3-[(1-cyclobutylaziridin-2-yl)methoxy]-8-methoxyquinoline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O2/c1-20-16-7-2-4-12-8-15(9-18-17(12)16)21-11-14-10-19(14)13-5-3-6-13/h2,4,7-9,13-14H,3,5-6,10-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FVAUSMUVTKLLJB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC2=CC(=CN=C21)OCC3CN3C4CCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.